Cas no 1339580-55-0 (3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane)

• Product Name: 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane
• CAS No: 1339580-55-0
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 6268019
• PubChem ID: 63557863
• Update Time: 2025-07-19

3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane Chemical and Physical Properties

Names and Identifiers

• 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane
• 3-(2-Bromo-1-(2-fluorophenyl)ethoxy)tetrahydrofuran
• CS-0304796
• 3-[2-bromo-1-(2-fluorophenyl)ethoxy]oxolane
• 1339580-55-0
• EN300-1132684
• AKOS012866817

• Inchi： 1S/C12H14BrFO2/c13-7-12(16-9-5-6-15-8-9)10-3-1-2-4-11(10)14/h1-4,9,12H,5-8H2
• InChI Key： QXXKNBDRVRGJSP-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1F)OC1COCC1

Computed Properties

• Exact Mass: 288.01612g/mol
• Monoisotopic Mass: 288.01612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane

Professional Introduction to Compound with CAS No. 1339580-55-0 and Product Name: 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane

The compound with the CAS number 1339580-55-0 and the product name 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic ethers that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane incorporates both bromine and fluorine substituents, which are strategically positioned to modulate its interactions with biological targets. Such structural features are often exploited in medicinal chemistry to enhance binding affinity, selectivity, and metabolic stability.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate central nervous system (CNS) function. The 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane structure is of particular interest in this context, as it combines elements known to interact with neurotransmitter systems. Specifically, the fluorine substituent at the para position of the phenyl ring can influence electronic properties, while the bromine atom provides a handle for further derivatization or selective labeling. These features make it an attractive scaffold for designing molecules that could interact with receptors such as serotonin or dopamine transporters.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research suggests that modulators of serotonin receptor activity may have therapeutic benefits in conditions such as depression, anxiety, and cognitive dysfunction. The 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane scaffold has been investigated for its ability to bind to serotonin 5-HT1A receptors, which are implicated in mood regulation and cognitive processes. Preliminary studies indicate that derivatives of this compound exhibit high affinity for these receptors, making them promising candidates for further development.

The incorporation of both bromine and fluorine atoms into the molecule also offers advantages in terms of synthetic accessibility and pharmacokinetic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability and binding affinity through various mechanisms, including dipole moment effects and hydrogen bonding interactions. Similarly, bromine atoms can serve as versatile handles for further chemical modifications, allowing chemists to explore a wide range of structural analogs. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are essential.

Recent advances in computational chemistry have further accelerated the development of novel compounds like 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane. Molecular modeling techniques have enabled researchers to predict binding modes and affinities with unprecedented accuracy. By leveraging these tools, scientists can design molecules that are more likely to succeed in preclinical and clinical trials. For instance, simulations have shown that the 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane scaffold can effectively interact with the active site of serotonin receptors, providing a strong rationale for its further investigation.

Another area where this compound shows promise is in the treatment of pain disorders. Serotonin receptors have been implicated in pain modulation pathways, suggesting that agents targeting these receptors could have analgesic effects. The 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane structure has been explored as a potential lead compound for developing new pain relievers. Initial pharmacological studies indicate that derivatives of this molecule may exhibit properties similar to existing analgesics but with improved selectivity and reduced side effects.

The synthesis of 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane involves several key steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a brominated intermediate followed by functionalization with a fluorinated phenyl group. The final step involves forming an ether linkage between the brominated intermediate and an oxolane ring. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

Quality control and analytical techniques play a vital role in ensuring the integrity of compounds like 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane throughout its development process. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm structural identity and assess purity. These methods provide detailed information about molecular composition and impurities, ensuring that only high-quality material is used in subsequent studies.

The future direction of research on 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane is likely to focus on expanding its therapeutic applications and improving its pharmacological profile. One approach is to explore analogs with different substituents at key positions within the molecule. By systematically varying these groups, researchers can identify compounds that exhibit enhanced potency, selectivity, or metabolic stability.

Another promising avenue is the investigation of 3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane as a tool compound in biochemical assays. Its ability to interact with specific biological targets makes it an excellent candidate for studying receptor function and drug-drug interactions. Such studies can provide valuable insights into mechanisms of action and help guide the development of new therapeutic strategies.

In conclusion,3-2-bromo-1-(2-fluorophenyl)ethoxyoxolane, represented by CAS number 1339580-55-0, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for designing novel drugs targeting central nervous system disorders, pain conditions, and other diseases. As research continues to uncover new insights into its pharmacological properties,this compound holds promise as a lead structure for future drug development efforts.